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Cat. No.: B050431 Get Quote

This guide provides troubleshooting procedures and frequently asked questions to assist

researchers, scientists, and drug development professionals in diagnosing and resolving

common issues with printed circuit boards (PCBs) used in laboratory and experimental

equipment.

Frequently Asked Questions (FAQs)
Q1: What are the most common reasons for PCB failure?

A1: PCB failures can stem from a variety of factors, broadly categorized as design flaws,

manufacturing defects, component failures, and environmental stress.[1][2][3][4] Poor design,

such as inadequate trace widths or improper component placement, can lead to overheating

and signal integrity issues.[2][4][5] Manufacturing errors, including improper soldering or layer

misalignment, are also a primary cause of failure.[1][2] Over time, components can degrade

and fail due to age.[5] Additionally, environmental factors like heat, humidity, and dust can

cause corrosion and material degradation, leading to eventual failure.[1][5][6]

Q2: How can I perform an initial assessment of a potentially faulty PCB?

A2: A systematic visual inspection is the first line of defense in troubleshooting a PCB.[7][8][9]

Begin by disconnecting all power to the board and ensuring any capacitors are discharged.[8]

[10] With proper lighting and magnification, carefully examine the board for obvious defects

such as burnt components, discoloration, cracks, or corrosion.[3][11][12] Also, inspect solder

joints for any signs of cracking, bridging, or dullness (indicative of a cold solder joint).[3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b050431?utm_src=pdf-interest
https://blog.matric.com/common-causes-of-pcb-failure
https://www.pcbrunner.com/common-reasons-for-pcb-failure/
https://www.lstpcb.com/news/the-ultimate-guide-to-pcb-failure-analysis-causes-prevention-and-troubleshooting/
https://www.venture-mfg.com/pcb-failure-analysis/
https://www.pcbrunner.com/common-reasons-for-pcb-failure/
https://www.venture-mfg.com/pcb-failure-analysis/
https://gesrepair.com/common-causes-pcb-failure/
https://blog.matric.com/common-causes-of-pcb-failure
https://www.pcbrunner.com/common-reasons-for-pcb-failure/
https://gesrepair.com/common-causes-pcb-failure/
https://blog.matric.com/common-causes-of-pcb-failure
https://gesrepair.com/common-causes-pcb-failure/
https://www.clarydon.com/what-are-the-common-causes-of-pcb-failure
https://www.allpcb.com/blog/pcb-knowledge/troubleshooting-pcbs-like-a-pro-a-step-by-step-guide-using-diagnostic-tools.html
https://www.bestpcbs.com/blog/2025/12/pcb-troubleshooting-guide/
https://www.pcbapeak.com/how-to-troubleshoot-pcb-a-comprehensive-guide/
https://www.bestpcbs.com/blog/2025/12/pcb-troubleshooting-guide/
https://www.viasion.com/blog/how-to-troubleshoot-a-pcb/
https://www.lstpcb.com/news/the-ultimate-guide-to-pcb-failure-analysis-causes-prevention-and-troubleshooting/
https://www.mclpcb.com/pcb-guide/
https://optimatech.net/important-pcb-failure-analysis-techniques/
https://www.lstpcb.com/news/the-ultimate-guide-to-pcb-failure-analysis-causes-prevention-and-troubleshooting/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: What tools are essential for basic PCB troubleshooting?

A3: For fundamental PCB diagnostics, a few key tools are indispensable. A digital multimeter is

crucial for checking continuity, resistance, and voltage.[10][13][14] A good quality soldering

station is necessary for repairing or replacing components.[8] For visual inspection, a

magnifying glass or a microscope is highly recommended to identify minute defects.[8][13]

Additionally, a set of tweezers and ESD-safe tools are important for handling components

safely.[8]

Q4: What is a short circuit on a PCB and how can I find it?

A4: A short circuit is an unintended low-resistance path between two points in a circuit, often

between power and ground, which can cause excessive current flow and damage components.

[15] Common causes include solder bridges, misaligned components, and conductive debris.

[15] To locate a short, first, perform a visual inspection for obvious bridges or debris.[13][15] If

nothing is visible, use a multimeter in continuity mode to test between different points in the

circuit.[13][16] A thermal camera can also be effective in identifying hot spots generated by the

high current flow at the location of the short.[12][16]

Q5: What is an open circuit and how is it diagnosed?

A5: An open circuit is a break in the intended path of current flow, resulting in a non-functional

circuit.[17] This can be caused by a broken trace, a cracked solder joint, or a failed component.

[18] Diagnosis begins with a visual inspection for any visible breaks or lifted pads.[7][17] A

multimeter can then be used to check for continuity between points that should be connected.

[17] An unexpectedly high resistance reading indicates an open circuit.[17] For more complex

boards, techniques like flying probe testing or X-ray inspection may be necessary to find

hidden breaks in internal layers.[18][19]

Troubleshooting Guides
Guide 1: Diagnosing Soldering Defects
Soldering defects are a frequent source of PCB failures.[20] Issues such as cold solder joints,

solder bridges, and insufficient wetting can lead to poor electrical connections and intermittent

faults.[21][22]
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Common Soldering Defects and Their Characteristics

Defect Type Visual Appearance Common Causes Potential Impact

Cold Solder Joint

Dull, grainy, or

cracked surface.[3]

[21]

Insufficient heat

during soldering,

premature movement

of the joint.[21]

Poor electrical

connection,

intermittent faults.[21]

Solder Bridge

Unintended

connection of solder

between two or more

adjacent pads or pins.

[21][22]

Excessive solder

application, incorrect

soldering technique.

[21]

Short circuits,

component damage.

[21]

Insufficient Wetting

Solder has not flowed

well and does not

adhere properly to the

pad or lead.[22][23]

Contaminated

surfaces, insufficient

flux, inadequate heat.

[22]

Weak mechanical

bond, poor electrical

connection.[22]

Solder Balls

Small spheres of

solder adhering to the

PCB surface.[20]

Excessive solder

paste, improper reflow

profile.[20]

Potential for short

circuits if dislodged.

[22]

Lifted Pad

A component pad that

has detached from the

PCB surface.[22]

Excessive mechanical

stress or heat during

soldering/desoldering.

[22]

Open circuit,

damaged PCB.

Experimental Protocol: Visual Inspection for Soldering Defects

Preparation: Ensure the PCB is powered off and handled in an ESD-safe environment.

Magnification: Use a stereo microscope or a high-power magnifying glass for detailed

inspection.

Illumination: Use bright, angled lighting to highlight surface textures and reflections.
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Systematic Inspection: Examine each solder joint systematically. Look for the defects listed

in the table above.

Documentation: Photograph any suspected defects for documentation and further analysis.

Guide 2: Troubleshooting Short Circuits
A short circuit can cause catastrophic failure if not addressed. The following workflow outlines a

systematic approach to identifying and resolving short circuits.

Logical Workflow for Short Circuit Diagnosis
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Caption: A step-by-step workflow for diagnosing and resolving PCB short circuits.
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Experimental Protocol: Multimeter Test for Short Circuits

Preparation: Power off the PCB and disconnect it from any external circuits.

Set Multimeter: Set the digital multimeter to continuity mode, which will typically beep if a

short is detected.

Test Power Rails: Place one probe on the main power rail (e.g., VCC) and the other probe on

the ground (GND) plane. A continuous beep indicates a short between power and ground.

Isolate the Short: If a short is confirmed, begin testing different sections of the circuit to

narrow down the location.[8] If the design allows, isolate power to different functional blocks

to see if the short disappears.

Component Level Testing: Test the input and output pins of individual components against

the ground plane. This can help identify a failed component that is causing the short.[24]

Guide 3: Identifying Open Circuits
An open circuit will prevent a part of the circuit from functioning as intended.

Experimental Workflow for Open Circuit Detection

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.bestpcbs.com/blog/2025/12/pcb-troubleshooting-guide/
https://www.elepcb.com/blog/pcb-short-circuit/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Suspected Open Circuit

Visual Inspection for
Cracked Traces/Joints

Visible Defect Found?

Repair Trace/Joint

Yes

Multimeter Continuity Test
Along Suspect Path

No

Retest Functionality

Still Fails

End: Open Circuit Resolved

OK

Continuity Fails?

Pinpoint Exact Break Location

Yes

End: No Open Circuit Detected

No

Advanced Analysis
(e.g., Flying Probe, X-ray)

Cannot Pinpoint Visually

End: Defect Identified for Repair

Click to download full resolution via product page

Caption: A workflow for identifying the location of an open circuit on a PCB.
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Experimental Protocol: Four-Wire Resistance Measurement for Trace Integrity

This method provides a more accurate measurement of low resistance, making it suitable for

verifying the integrity of PCB traces.

Equipment: A digital multimeter with a four-wire (Kelvin) measurement capability.

Preparation: Power off the board. Identify the start and end points of the trace to be tested.

Probe Connection: Connect the two force probes to the start and end of the trace. Connect

the two sense probes inside the force probes at the same points.

Measurement: The multimeter will pass a current through the force leads and measure the

voltage drop across the sense leads. This nullifies the resistance of the test leads

themselves, providing a highly accurate reading of the trace's resistance.

Analysis: A significantly higher than expected resistance (or an infinite reading) indicates a

partial or complete open circuit.

Advanced Analysis Techniques
For issues not resolvable by basic troubleshooting, more advanced techniques may be

required.

Overview of Advanced PCB Analysis Methods
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Technique Principle Application

X-ray Inspection

Uses X-rays to create images

of the PCB's internal

structures.[25]

Detecting defects in solder

joints (especially in BGA

packages), internal trace

breaks, and via failures.[13]

[25]

Scanning Acoustic Microscopy

(SAM)

Uses high-frequency

ultrasound to detect voids,

delaminations, and cracks.[25]

[26]

Identifying delamination

between PCB layers, voids in

solder joints, and component

cracking.[26]

Cross-Sectioning (Micro-

sectioning)

A destructive technique that

involves cutting through a

section of the PCB to expose

its internal structure for

microscopic examination.[27]

Detailed analysis of solder joint

quality, via plating, and internal

layer alignment.[27]

Scanning Electron Microscopy

(SEM)

Uses a focused beam of

electrons to produce high-

resolution images of a surface.

[26]

Detailed morphological

analysis of fracture surfaces,

solder joint structures, and

identifying contaminants.[26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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